Cas no 2147732-87-2 (2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid)

• Product Name: 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid
• CAS No: 2147732-87-2
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6461287
• PubChem ID: 165844730
• Update Time: 2025-05-20

2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid
• EN300-1287881
• 2147732-87-2

• Inchi： 1S/C9H15NO3/c1-6-3-9(7(6)2,10-5-11)4-8(12)13/h5-7H,3-4H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： ZREGMCGLRFOXMA-UHFFFAOYSA-N
• SMILES： OC(CC1(CC(C)C1C)NC=O)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid

Introduction to 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid (CAS No. 2147732-87-2)

2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2147732-87-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclobutyl ring substituted with methyl groups at the 2 and 3 positions, and an acetic acid moiety linked to a formamido group. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid is notable for its rigidity conferred by the cyclobutyl ring, which can influence the conformational flexibility and binding affinity of derivatives. The formamido group introduces a polar amide functionality, capable of participating in hydrogen bonding interactions, while the acetic acid moiety provides a carboxylic acid group that is versatile in further derivatization. These features make it an attractive candidate for medicinal chemistry applications, particularly in the design of enzyme inhibitors or receptor modulators.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with structural motifs similar to 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid. The cycloalkyl substituents, especially those with methyl groups at specific positions, have been shown to enhance metabolic stability and oral bioavailability in drug candidates. Furthermore, the formamido group can serve as a key pharmacophore in interactions with biological targets such as proteases or kinases. This has led to several studies investigating its role in developing novel therapeutic agents.

One particularly compelling area of research involves the use of 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid as a building block for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. The rigid cyclobutyl ring can replace peptide backbone segments, providing stability while maintaining key interactions with target proteins. The formamido group can be incorporated to mimic peptide bonds or serve as a hinge region for further functionalization. Such strategies have been employed in the development of protease inhibitors and receptor ligands.

Recent advances in computational chemistry have also facilitated the exploration of 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid derivatives. Molecular modeling techniques allow researchers to predict binding modes and affinity for various biological targets with high accuracy. This has enabled the rapid screening of virtual libraries generated from this core structure, identifying promising candidates for experimental validation. Such computational approaches are particularly valuable in drug discovery pipelines where high-throughput screening may be limited by cost or time constraints.

The synthetic pathways to 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid are another area of active investigation. Given its structural complexity, efficient synthetic routes are essential for both academic research and industrial applications. Modern synthetic methodologies often leverage transition metal catalysis and asymmetric reactions to achieve high yields and enantioselectivity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the cycloalkyl framework, while formylation reactions provide access to the formamido functionality. These advances have not only streamlined production but also opened new avenues for structural diversification.

The biological activity of derivatives of 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid has been studied across multiple therapeutic areas. In oncology research, certain analogs have demonstrated inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, modifications at the acetic acid moiety have yielded compounds with potential antimicrobial properties by targeting bacterial cell wall biosynthesis enzymes. Such findings underscore the versatility of this scaffold in addressing diverse disease mechanisms.

In conclusion, 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid (CAS No. 2147732-87-2) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and rigid scaffold makes it a valuable tool for designing novel therapeutics. As computational methods and synthetic techniques continue to evolve, 2-(1-formamido-2,3-dimethylcyclobutyl)acetic acid derivatives are likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.